Cas no 447-31-4 (Desyl chloride)

Desyl chloride Properties

Names and Identifiers

• Desyl chloride
• alpha-Chloro-alpha-phenylacetophenone
• alpha-chlorodeoxybenzoin
• 2-Chloro-2-phenylacetophenone
• 2-chloro-1,2-diphenylethanone
• α-Chlorodeoxybenzoin
• Ethanone, 2-chloro-1,2-diphenyl-
• 1,2-Diphenyl-2-chloroethanone
• alpha-Chlorobenzyl phenyl ketone
• 2-Chloro-1,2-diphenylethone
• Acetophenone, alpha-chloro-alpha-phenyl-
• 2-chloro-1,2-diphenyl-ethanone
• Acetophenone, 2-chloro-2-phenyl-
• 2-chloro-1,2-diphenylethan-1-one
• .alpha.-Chlorodeoxybenzoin
• alpha-Chloro-alpha-phenyl acetophenone
• RXDYOLRABMJTEF-
• WLN: GYR&VR
• AG-205/01822001
• Acetophenone, .alpha.-chloro-.alpha.-phenyl-
• 2-chloro-1,2-di(phenyl)ethanone
• AKOS000269476
• Ethone, 2-chloro-1,2-diphenyl-
• 3-07-00-02106 (Beilstein Handbook Reference)
• NS00043464
• 2-Chloro-1,2-diphenylethanone #
• D89919
• AI3-22036
• EINECS 207-181-7
• .alpha.-Chlorodesoxybenzoin
• .alpha.-Chlorobenzyl phenyl ketone
• MFCD00000858
• Z104478784
• 2-chloro-1,2-iphenyl-Ethanone
• BS-43811
• ?-Chloro-?-phenylacetophenone
• SCHEMBL458300
• NSC2883
• W-202790
• RXDYOLRABMJTEF-UHFFFAOYSA-
• D1745
• NSC 2883
• DTXSID50870538
• FT-0624530
• EN300-20542
• AKOS016039515
• .alpha.-Chloro-.alpha.-phenyl acetophenone
• 447-31-4
• InChI=1/C14H11ClO/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13H
• BRN 0744474
• NSC-2883
• DB-051245
• STL199337
• +Expand

• MDL： MFCD00000858
• InChIKey： RXDYOLRABMJTEF-UHFFFAOYSA-N
• Inchi： 1S/C14H11ClO/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13H
• SMILES： ClC([H])(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 0744474

Computed Properties

• Exact Mass: 230.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 230.05
• Heavy Atom Count: 16
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.84940
• PSA: 17.07000
• Refractive Index: 1.5260 (estimate)
• Boiling Point: 330°C (rough estimate)
• Melting Point: 65.0 to 70.0 deg-C
• Flash Point: 190.4°C
• Color/Form: White needle crystal
• Solubility: Insoluble in water
• Sensitiveness: Moisture Sensitive
• Density: 1.1223 (rough estimate)

Desyl chloride Security Information

• Symbol: GHS05
• RTECS：AM6825000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21; R37
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：Low temperature in warehouse,aeration,desiccation,fireproof,WithOxidizing agentSeparate storage
• PackingGroup：II
• Risk Phrases： 34-37
• TSCA：Yes
• HazardClass：8

Desyl chloride Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone